Cas no 1620445-09-1 (1-Cyclopropyl-7-(ethylamino)-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid)

• Product Name: 1-Cyclopropyl-7-(ethylamino)-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid
• CAS No: 1620445-09-1
• MF: C₁₇H₁₈FN₃O₃
• MW: 331.341527462006
• CID: 4761759
• Update Time: 2025-05-19

1-Cyclopropyl-7-(ethylamino)-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Ciprofloxacin Impurity 9
• 1-Cyclopropyl-7-(ethylamino)-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid

• Inchi： 1S/C17H18FN3O3/c18-13-7-11-14(8-15(13)20-5-3-19-4-6-20)21(10-1-2-10)9-12(16(11)22)17(23)24/h7-10,19H,1-6H2,(H,23,24)
• InChI Key： MYSWGUAQZAJSOK-UHFFFAOYSA-N
• SMILES： O=C(O)C1C(=O)C2=CC(=C(C=C2N(C2CC2)C=1)N1CCNCC1)F

Additional information on 1-Cyclopropyl-7-(ethylamino)-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid

Professional Introduction to 1-Cyclopropyl-7-(ethylamino)-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid (CAS No. 1620445-09-1)

1-Cyclopropyl-7-(ethylamino)-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid, identified by its CAS number 1620445-09-1, is a significant compound in the field of pharmaceutical chemistry. This molecule, featuring a complex quinoline scaffold, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural attributes of this compound, particularly its cyclopropyl and fluoro substituents, contribute to its unique chemical properties and biological activities.

The quinoline core is a well-documented motif in medicinal chemistry, known for its broad spectrum of biological activities. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anti-inflammatory properties. The introduction of a fluoro atom at the 6-position and an ethylamino group at the 7-position in 1-Cyclopropyl-7-(ethylamino)-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid modulates its pharmacokinetic and pharmacodynamic profiles, enhancing its efficacy and selectivity.

In recent years, there has been a surge in research focusing on the development of novel quinoline-based compounds with improved pharmacological properties. The structural features of 1-Cyclopropyl-7-(ethylamino)-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid make it a promising candidate for further investigation. Studies have shown that the presence of the cyclopropyl group enhances the binding affinity of the molecule to its target receptors, while the fluoro substituent improves metabolic stability.

The synthesis of 1-Cyclopropyl-7-(ethylamino)-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the quinoline ring through cyclization reactions. Subsequent functionalization steps introduce the cyclopropyl, fluoro, and ethylamino groups at strategic positions within the molecule. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity.

The pharmacological profile of 1-Cyclopropyl-7-(ethylamino)-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid has been evaluated in various in vitro and in vivo models. Preliminary studies suggest that this compound exhibits potent activity against a range of pathogens and inflammatory conditions. The combination of its structural features makes it a versatile tool for drug development. Researchers are particularly interested in exploring its potential as an antimicrobial agent due to the increasing prevalence of drug-resistant strains.

The< strong>cyclopropyl group in 1-Cyclopropyl-7-(ethylamino)-6-fluoro-1,4-dihydro-4-o xo -3 -quinolinecarboxylic Acid plays a crucial role in determining its biological activity. This moiety is known to enhance binding interactions with biological targets by increasing hydrophobicity and reducing conformational flexibility. The< strong>fluoro substituent further contributes to these interactions by participating in hydrogen bonding and dipole-dipole interactions. These features collectively contribute to the compound's high affinity for its target proteins.

In addition to its antimicrobial properties, 1-Cyclopropyl -7-(ethylamino)-6-fluoro -1 ,4 -dihydro -4 -oxo -3 -quinolinecarboxylic Acid has shown promise in treating inflammatory diseases. Quinoline derivatives are known to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of the< strong >ethylaminogroup in this compound may enhance its ability to interact with these enzymes, thereby reducing inflammation.

The< strong >eth ylaminogroup is another critical feature of 1-Cyclopropyl -7 -(ethylamino) -6 -fluoro -1 ,4 -dihydro -4 -oxo -3 -quinolinecarboxylic Acid that contributes to its pharmacological activity. This moiety is commonly found in bioactive molecules due to its ability to form hydrogen bonds with polar residues in target proteins. The< strong >ethylaminogroup also enhances solubility, which is essential for drug delivery systems.

The< strong >fluorosubstituent at the 6-position of the quinoline ring is another important feature that influences the biological activity of 1-Cyclopropyl -7 -(ethylamino) -6 -fluoro -1 ,4 -dihydro -4 -oxo -3 -quinolinecarboxylic Acid . Fluorine atoms are known to improve metabolic stability by preventing oxidative degradation. Additionally, fluorine can enhance binding affinity by participating in halogen bonding interactions with biological targets.

Ongoing research aims to further optimize the pharmacological properties of 1-Cyclopropyl -7 -(ethylamino) -6-fluoro -1 ,4 -dihydro -4-o x o -3 -quinol ine carbox ylic Acid . Computational modeling techniques are being used to predict how different structural modifications will affect biological activity. These studies will guide the design of novel derivatives with enhanced efficacy and reduced side effects.

The development of new drugs is a complex process that requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of compounds like 1-Cyclopropyl -7 -(ethylamino) -6-flu oro --1 ,4-dihydro--4-o x o--3--quini line carbox ylic Acid represents an important step towards discovering new therapeutic agents. By understanding how structural features influence biological activity, researchers can develop more effective drugs with fewer adverse effects.